Cas no 878683-27-3 (3-methyl-2-3-(5-methylfuran-2-yl)propanamidobenzoic acid)

• Product Name: 3-methyl-2-3-(5-methylfuran-2-yl)propanamidobenzoic acid
• CAS No: 878683-27-3
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 5438263
• Update Time: 2025-11-07

3-methyl-2-3-(5-methylfuran-2-yl)propanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(3-(5-methylfuran-2-yl)propanamido)benzoic acid
• 3-methyl-2-3-(5-methylfuran-2-yl)propanamidobenzoic acid

• Inchi： 1S/C16H17NO4/c1-10-4-3-5-13(16(19)20)15(10)17-14(18)9-8-12-7-6-11(2)21-12/h3-7H,8-9H2,1-2H3,(H,17,18)(H,19,20)
• InChI Key： AXYVUOMAWGNWGJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C)=C1NC(=O)CCC1=CC=C(C)O1

Additional information on 3-methyl-2-3-(5-methylfuran-2-yl)propanamidobenzoic acid

Comprehensive Overview of 3-methyl-2-3-(5-methylfuran-2-yl)propanamidobenzoic acid (CAS No. 878683-27-3): Properties, Applications, and Research Insights

3-methyl-2-3-(5-methylfuran-2-yl)propanamidobenzoic acid (CAS No. 878683-27-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its furan and benzoic acid moieties, exhibits properties that make it a promising candidate for drug development and material science. Its molecular formula and intricate architecture contribute to its versatility, aligning with current trends in precision medicine and sustainable chemistry.

In recent years, the demand for heterocyclic compounds like 3-methyl-2-3-(5-methylfuran-2-yl)propanamidobenzoic acid has surged, driven by their role in designing bioactive molecules. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, a hot topic in oncology and inflammation studies. The compound’s furan ring is notable for its electron-rich nature, which enhances interactions with biological targets, a feature frequently explored in AI-driven drug discovery platforms.

The synthesis of CAS No. 878683-27-3 involves multi-step organic reactions, including amide coupling and aromatic substitution, which are critical for achieving high purity and yield. Analytical techniques such as HPLC and NMR spectroscopy are employed to validate its structure, ensuring compliance with Good Manufacturing Practices (GMP). This rigor is essential for applications in pharmaceutical intermediates, where impurities can significantly impact efficacy and safety.

From an industrial perspective, 3-methyl-2-3-(5-methylfuran-2-yl)propanamidobenzoic acid aligns with the growing emphasis on green chemistry. Its derivatives are being investigated for their biodegradability, addressing concerns about environmental persistence of synthetic chemicals. This resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In the context of user-searched queries, common questions include: *"What are the biological activities of furan-based compounds?"* and *"How is CAS 878683-27-3 used in drug formulation?"* These reflect the compound’s relevance to medicinal chemistry and material innovation. Additionally, its potential role in neurodegenerative disease research has sparked interest, as furan derivatives are known to modulate oxidative stress pathways.

Future research directions for 878683-27-3 may focus on optimizing its bioavailability and target selectivity, leveraging computational tools like molecular docking. Collaborations between academia and industry could accelerate its translation into clinical candidates, particularly for conditions with unmet medical needs. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound’s profile is expected to expand further.

In summary, 3-methyl-2-3-(5-methylfuran-2-yl)propanamidobenzoic acid represents a convergence of chemical innovation and practical utility. Its study not only advances fundamental knowledge but also addresses real-world challenges in healthcare and sustainability, making it a compelling subject for ongoing investigation.